Cas no 2248344-06-9 (1,3-Dioxoisoindolin-2-YL 1-(4-fluorophenyl)cyclopropane-1-carboxylate)

• Product Name: 1,3-Dioxoisoindolin-2-YL 1-(4-fluorophenyl)cyclopropane-1-carboxylate
• CAS No: 2248344-06-9
• MF: C₁₈H₁₂FNO₄
• MW: 325.290588378906
• CID: 5960413
• PubChem ID: 162341502
• Update Time: 2025-06-14

1,3-Dioxoisoindolin-2-YL 1-(4-fluorophenyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-DIOXOISOINDOLIN-2-YL 1-(4-FLUOROPHENYL)CYCLOPROPANE-1-CARBOXYLATE
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)cyclopropane-1-carboxylate
• EN300-6516433
• AT19921
• 2248344-06-9
• 1,3-Dioxoisoindolin-2-YL 1-(4-fluorophenyl)cyclopropane-1-carboxylate

• Inchi： 1S/C18H12FNO4/c19-12-7-5-11(6-8-12)18(9-10-18)17(23)24-20-15(21)13-3-1-2-4-14(13)16(20)22/h1-8H,9-10H2
• InChI Key： XMKMCWZTTYEYHD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1

Computed Properties

• Exact Mass: 325.07503603g/mol
• Monoisotopic Mass: 325.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-Dioxoisoindolin-2-YL 1-(4-fluorophenyl)cyclopropane-1-carboxylate

Research Brief on 1,3-Dioxoisoindolin-2-YL 1-(4-fluorophenyl)cyclopropane-1-carboxylate (CAS: 2248344-06-9)

1,3-Dioxoisoindolin-2-YL 1-(4-fluorophenyl)cyclopropane-1-carboxylate (CAS: 2248344-06-9) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropane and phthalimide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and as a scaffold for drug discovery. Recent studies have explored its synthesis, biological activity, and mechanistic insights, positioning it as a candidate for further preclinical development.

The synthesis of 1,3-Dioxoisoindolin-2-YL 1-(4-fluorophenyl)cyclopropane-1-carboxylate involves a multi-step process, starting with the preparation of the cyclopropane carboxylate core followed by coupling with the phthalimide derivative. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in biological assays. The incorporation of the 4-fluorophenyl group enhances the compound's stability and bioavailability, making it suitable for in vitro and in vivo studies.

In terms of biological activity, this compound has demonstrated significant inhibitory effects on specific PPIs implicated in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 1,3-Dioxoisoindolin-2-YL 1-(4-fluorophenyl)cyclopropane-1-carboxylate effectively targets the interaction between NF-κB and its regulatory proteins, leading to reduced pro-inflammatory cytokine production in macrophage models. These findings suggest its potential as an anti-inflammatory agent.

Further mechanistic studies have revealed that the compound's activity is mediated through the stabilization of a transient binding pocket within the target protein complex. Molecular docking simulations and X-ray crystallography data have provided atomic-level insights into its binding mode, highlighting the critical role of the cyclopropane ring in maintaining the optimal conformation for interaction. Such structural insights are invaluable for the rational design of derivatives with enhanced potency and selectivity.

Beyond its anti-inflammatory properties, preliminary data indicate that this compound may also exhibit antitumor activity. A recent preprint study (2024) demonstrated its ability to induce apoptosis in certain cancer cell lines by disrupting the Bcl-2 family protein interactions. However, further validation in animal models is required to confirm these effects and assess potential off-target liabilities.

In conclusion, 1,3-Dioxoisoindolin-2-YL 1-(4-fluorophenyl)cyclopropane-1-carboxylate represents a versatile scaffold with dual therapeutic potential. Its well-characterized synthesis, coupled with emerging biological data, underscores its relevance in drug discovery. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in disease-relevant models to advance its translational potential.